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Compound of Interest

Compound Name: Bapps

Cat. No.: B1221636

Chemical Structure and Identification

BAPP is a diamine monomer with the CAS Registry Number 13080-86-9.[1] Its chemical
structure features a central isopropylidene group connecting two phenoxyphenyl moieties,
which are in turn terminated by amine groups.[2] This structure makes it a valuable building
block for high-performance polymers.

Systematic Name: Benzenamine, 4,4'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-[1]
Synonyms:

o 2,2-Bis[4-(4-aminophenoxy)phenyl]propane[3]

o 4.4'-Isopropylidenebis[(4-aminophenoxy)benzene][3][4]

o 4,4'-(4,4'-Isopropylidenediphenyl-1,1'-diyldioxy)dianiline[3][5]

» 4,4'-[Isopropylidenebis(p-phenyleneoxy)]dianiline[5]

Physicochemical Properties

A summary of the key physicochemical properties of BAPP is presented in the table below. This
data is essential for its handling, processing, and application in various fields.
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Property Value Reference(s)
Molecular Formula C27H26N202 [2][6]
Molecular Weight 410.51 g/mol [51[7]
Appearance White to off-white solid/powder  [7][8]
Melting Point 127-130 °C [519]
Boiling Point 587.1 £ 50.0 °C (Predicted) [5119]
Density 1.178 + 0.06 g/cm? (Predicted) [519]
Water Solubility Very slightly soluble [519]

Soluble in acetone and

Solubility in other solvents ] ]
Dimethyl sulfoxide (DMSO)

[4119]

pKa 5.16 £ 0.10 (Predicted)

[5]19]

Synthesis of BAPP

BAPP is primarily synthesized through the reduction of its nitro-precursor, 2,2-Bis[4-(4-

nitrophenoxy)phenyl]propane (BNPP). An alternative synthesis route starts from Bisphenol A

and p-chloronitrobenzene.[3]

Experimental Protocol: Reduction of BNPP

A common method for the synthesis of BAPP involves the reduction of 2,2-Bis[4-(4-

nitrophenoxy)phenyl]propane.[2]

Materials:

2,2-Bis[4-(4-nitrophenoxy)phenyl]propane (BNPP)

Ethanol

Ferric chloride hexahydrate (FeCls-6H20)

Activated carbon
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e Hydrazine hydrate

Procedure:

» Dissolve the BNPP in ethanol in a reaction vessel.

o Add a catalytic amount of ferric chloride hexahydrate and activated carbon to the solution.
o Slowly add hydrazine hydrate to the mixture.

e Heat the reaction mixture to 68-70°C and maintain for 8-10 hours.

 After the reaction is complete, filter the hot mixture to remove the catalyst.

« Dilute the filtrate with additional ethanol.

e Cool the solution to between -10°C and 10°C to induce crystallization of the product.

o Collect the BAPP crystals by filtration and dry them to obtain the final product.

This process typically yields BAPP with a purity of over 99%.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of BAPP from BNPP.

BNPP in Ethanol
FeCI3-6H20 + Activated Carbon ’ %[Hot Filtration]ﬁ@ilu!ion with ElhanoD—P(Cooling (-10 to 10"CD—>Q=iltrali0n & Dwing)—' BAPP Product

Click to download full resolution via product page
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Synthesis of BAPP via reduction of BNPP.

Applications and Biological Relevance

BAPP is a crucial monomer in the production of high-performance polymers, particularly
polyimides.[2][10] These polymers exhibit excellent thermal stability, chemical resistance, and
stable mechanical properties, making them suitable for demanding applications in:

e Aerospace: As a component in corrosion-inhibiting adhesive bonding primers.[1]

» Electronics: For manufacturing materials with low dielectric constants for 5G communication
and in OLEDs.[2][10]

o Other Industries: In the synthesis of polyimides for batteries, fuel cells, and as a curing agent
for epoxy resins.[3][8]

In the context of life sciences, BAPP serves as an intermediate in the synthesis of various
organic compounds within the pharmaceutical industry.[2] It is also used in the production of
specialty polymers for applications such as drug delivery systems.[2] While predictive modeling
has suggested potential carcinogenicity, a screening assessment by the Government of
Canada concluded that BAPP is not harmful to human health or the environment at the levels
of exposure considered in the assessment.[1] There is currently limited information available on
its specific interactions with biological signaling pathways.

Characterization Methods

The quality and properties of BAPP and the polyimides derived from it are assessed using
several analytical techniques:

o Purity Assessment: High-Performance Liquid Chromatography (HPLC) and nonaqueous
titration are used to determine the purity of BAPP.[2]

o Structural Confirmation (for polyimides): Fourier-Transform Infrared Spectroscopy (FT-IR) is
employed to confirm the formation of the imide ring in polyimides synthesized from BAPP.[2]

o Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) are used to evaluate the thermal stability of BAPP-derived polymers.[2]
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e Mechanical Testing: The mechanical properties, such as tensile strength, of polymers made
from BAPP are measured.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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